Cas no 888450-09-7 (N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 888450-09-7
• MF: C₂₄H₁₉FN₂O₅
• MW: 434.416469812393
• CID: 6456604
• PubChem ID: 16818117
• Update Time: 2025-07-24

N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide
• N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)benzofuran-2-carboxamide
• AB00677318-01
• AKOS024617343
• 888450-09-7
• F1883-1267
• N-(3,4-dimethoxyphenyl)-3-[(3-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H19FN2O5/c1-30-19-11-10-16(13-20(19)31-2)26-24(29)22-21(17-8-3-4-9-18(17)32-22)27-23(28)14-6-5-7-15(25)12-14/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key： PEEVMJBOACYHII-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1=C(C(NC2C=CC(=C(C=2)OC)OC)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 434.12779987g/mol
• Monoisotopic Mass: 434.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888450-09-7)

N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide, identified by its CAS number 888450-09-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of dimethoxyphenyl and fluorobenzamido moieties, contribute to its unique chemical properties and potential therapeutic applications.

The dimethoxyphenyl group, a derivative of anisole, is known for its ability to modulate various biological pathways by interacting with specific target proteins and enzymes. This moiety has been extensively studied in the development of central nervous system (CNS) drugs due to its potential to cross the blood-brain barrier. On the other hand, the fluorobenzamido group introduces a fluorine atom, which is often employed in medicinal chemistry to enhance metabolic stability and binding affinity. The combination of these structural elements in N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide suggests that it may possess multiple mechanisms of action, making it a versatile candidate for further investigation.

In recent years, there has been a growing interest in exploring novel compounds that can address unmet medical needs. N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide has been identified as a potential lead compound in several preclinical studies aimed at developing new therapeutic agents. Its unique structural framework suggests that it may interact with biological targets in ways that are distinct from existing drugs, thereby offering new opportunities for treating various diseases.

The benzofuran core of this compound is another key feature that contributes to its chemical diversity. Benzofurans are a class of heterocyclic compounds that have been widely investigated for their pharmacological properties. They are known to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The presence of the carboxamide group further enhances the compound's potential by providing a site for hydrogen bonding interactions with biological targets. These interactions can be critical for achieving high affinity and selectivity in drug design.

The synthesis of N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the benzofuran scaffold, followed by the introduction of the dimethoxyphenyl and fluorobenzamido groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular structure. The efficiency and scalability of these synthetic routes are crucial for translating laboratory findings into clinical applications.

Evaluation of the pharmacological properties of N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression. Additionally, its interaction with neurotransmitter receptors has been explored in models relevant to neurological disorders.

The potential therapeutic applications of N-(3,4-dimethoxyphenyl)-3-(3-fluorobenzamido)-1-benzofuran-2-carboxamide are broad and diverse. Given its structural complexity and biological activity profile, it may find utility in treating conditions such as inflammation, neurodegenerative diseases, and cancer. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile. These studies will provide valuable insights into how this compound can be optimized for clinical use.

In conclusion, N-(3,4-dimethoxyphenyl-)